Hexyl 4-[4-(diethylamino)phenyl]-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C22H33N3O2S
• Molecular Weight: 403.6 g/mol
• IUPAC Name: hexyl 4-[4-(diethylamino)phenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C22H33N3O2S/c1-5-8-9-10-15-27-21(26)19-16(4)23-22(28)24-20(19)17-11-13-18(14-12-17)25(6-2)7-3/h11-14,20H,5-10,15H2,1-4H3,(H2,23,24,28)
• InChI Key: LIFBZIOBGVUSSG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)C1=C(NC(=S)NC1C2=CC=C(C=C2)N(CC)CC)C

Description

Hexyl 4-[4-(diethylamino)phenyl]-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is an organic compound known for its unique chemical structure and properties. This compound is often utilized in various scientific research and industrial applications due to its stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Hexyl 4-[4-(diethylamino)phenyl]-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate typically involves a multi-step process. The initial step often includes the formation of the tetrahydropyrimidine ring through a cyclization reaction. This is followed by the introduction of the diethylamino group and the hexyl ester group through subsequent substitution reactions. The reaction conditions usually involve the use of organic solvents and catalysts to facilitate the reactions.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using continuous flow reactors to ensure consistent quality and yield. The process involves strict control of temperature, pressure, and reaction time to optimize the production efficiency.

Chemical Reactions Analysis

Types of Reactions: Hexyl 4-[4-(diethylamino)phenyl]-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate undergoes various chemical reactions